Cas no 140907-24-0 (2-Pyrimidinethiol,1,4-dihydro-4-imino-)

2-Pyrimidinethiol,1,4-dihydro-4-imino- structure
140907-24-0 structure
Product Name:2-Pyrimidinethiol,1,4-dihydro-4-imino-
CAS No:140907-24-0
MF:C4H5N3S
MW:127.167598485947
CID:101954
PubChem ID:2724245
Update Time:2025-04-18

2-Pyrimidinethiol,1,4-dihydro-4-imino- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinethiol,1,4-dihydro-4-imino-
    • 2-Pyrimidinethiol, 1,4-dihydro-4-imino- (9CI)
    • 2-Pyrimidinethiol, 4-amino- (9CI)
    • 139424-19-4
    • 2(1H)-Pyrimidinethione, 6-amino-
    • 4-Amino-2(1H)-pyrimidinethione #
    • GEO-00152
    • 4-aminopyrimidine-2(1H)-thione
    • 6-Aminopyrimidine-2(1H)-thione
    • NSC-211571
    • 333-49-3
    • NSC211571
    • NSC 211571
    • NSC 45755
    • NSC45755
    • DTXSID0059823
    • Z314598904
    • MFCD00006075
    • Cytosine, 2-thio-
    • 4-amino-1H-pyrimidine-2-thione
    • 107759-90-0
    • 2-Thiocytosine, 97%
    • D73961
    • Cytosine, thio-
    • 2(1H)-Pyrimidinethione, 3,4-dihydro-4-imino- (9CI)
    • 2-Pyrimidinethiol, 1,6-dihydro-6-imino- (9CI)
    • 139424-18-3
    • POTASSIUM2-METHYL-2-BUTOXIDE
    • NS00029464
    • J-019158
    • 2(1H)-Pyrimidinethione, 3,4-dihydro-4-imino-, (Z)- (9CI)
    • AKOS001448300
    • FT-0617466
    • 2-Pyrimidinethiol,1,4-dihydro-4-imino-(9ci)
    • 2(1H)-Pyrimidinone, 4-aminothio-
    • 140907-24-0
    • MS-20308
    • 4-Amino-2-mercaptopyrimidine
    • AKOS006223224
    • Q20892009
    • 6-amino-1H-pyrimidine-2-thione
    • 139424-17-2
    • 2(1H)-Pyrimidinethione,3,4-dihydro-4-imino-,(Z)-(9ci)
    • AI3-52256
    • 2-Thiocytosine
    • 6-azanyl-1H-pyrimidine-2-thione
    • EINECS 206-374-3
    • 6-Amino-2(1H)-pyrimidinethione
    • 2(1H)-Pyrimidinethione, 4-amino-
    • AKOS024015281
    • CS-0078723
    • 4-Aminopyrimidine-2-thiol
    • Thiocytosine
    • NSC-45755
    • A821739
    • 4-Amino-2(1H)-pyrimidinethione
    • SCHEMBL20718
    • MFCD00057341
    • Inchi: 1S/C4H5N3S/c5-3-1-2-6-4(8)7-3/h1-2H,(H3,5,6,7,8)
    • InChI Key: DCPSTSVLRXOYGS-UHFFFAOYSA-N
    • SMILES: S=C1N=CC=C(N)N1

Computed Properties

  • Exact Mass: 127.02055
  • Monoisotopic Mass: 127.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.1
  • Topological Polar Surface Area: 82.5A^2

Experimental Properties

  • Density: 1.53
  • Boiling Point: 232.1°Cat760mmHg
  • Flash Point: 94.1°C
  • Refractive Index: 1.749
  • PSA: 48.24

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